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Introduction
Dimethyltin dineodecanoate (CAS Number: 68928-76-7) is an organotin compound that has

garnered significant attention for its versatile applications, primarily as a highly effective heat

stabilizer for polyvinyl chloride (PVC) and as a catalyst in the production of polyurethanes and

silicones.[1] Its efficacy in preventing thermal degradation in polymers and catalyzing

polymerization reactions makes it a substance of interest in various industrial and research

settings. This technical guide provides a comprehensive overview of the core physicochemical

properties of dimethyltin dineodecanoate, detailed experimental protocols for their

determination, and visualizations of its key functional pathways.

Physicochemical Properties
The fundamental physical and chemical characteristics of dimethyltin dineodecanoate are

summarized in the tables below. These properties are crucial for understanding its behavior in

various applications, ensuring safe handling, and for the development of new formulations.
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Property Value Reference

Chemical Name Dimethyltin dineodecanoate [1][2]

CAS Number 68928-76-7 [1][2][3][4]

Molecular Formula C₂₂H₄₄O₄Sn or C₂₄H₄₆O₄Sn [2][3][4][5]

Synonyms

Dimethylbis[(1-

oxoneodecyl)oxy]-stannane,

Dimethyldineodecanoatetin

[4][6][7]

Appearance Light yellow to colorless liquid [2][8]

Odor Slight, characteristic [2]

Note on Molecular Formula: Different sources provide slightly different molecular formulas,

which may be due to the isomeric nature of the neodecanoate group.

Quantitative Physicochemical Data
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Property Value Unit Reference

Molecular Weight ~491.26 - 503.3 g/mol [2][3][4]

Melting Point -6 °C [3][6][7][9]

Boiling Point

Decomposes before

boiling; 265.6 (at 760

mmHg)

°C [2][7][9]

Density ~1.1 - 1.14 g/cm³ [2][3][6][7][9]

Flash Point >150 (typically 153) °C [2][3][6][7][9]

Water Solubility
Practically insoluble

(16.27 µg/L at 25°C)
µg/L [2][7][9]

Solubility in Organic

Solvents

Soluble in common

plasticizers (e.g.,

phthalates, adipates)

- [2]

Vapor Pressure
< 1 (at 20°C); 0.00263

(at 25°C)
mm Hg; mmHg [7][8][9]

Refractive Index 1.470 (at 20°C) - [3][6][7][9]

Stability

Stable under normal

conditions. Direct

sunlight causes slow

degradation.

- [8]

Experimental Protocols for Physicochemical
Property Determination
The following sections outline the standardized methodologies for determining the key

physicochemical properties of liquid organotin compounds like dimethyltin dineodecanoate.

These protocols are based on internationally recognized guidelines from organizations such as

the Organisation for Economic Co-operation and Development (OECD) and ASTM

International.
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Melting Point Determination (OECD Guideline 102)
The melting point of dimethyltin dineodecanoate, which is below room temperature, is more

accurately described as a freezing point. The OECD Guideline 102 describes several methods

for determining the melting/freezing point. For a substance like dimethyltin dineodecanoate,

the freezing temperature method is appropriate.

Principle: A sample of the substance is cooled while being continuously stirred. The

temperature is measured at regular intervals. The freezing point is the temperature that

remains constant for a few readings, indicating the phase transition from liquid to solid.

Apparatus:

Test tube for the sample

Stirrer

Calibrated thermometer or thermocouple

Cooling bath

Procedure:

Place the liquid sample of dimethyltin dineodecanoate into the test tube.

Immerse the test tube in a cooling bath capable of reaching temperatures below the

expected freezing point.

Continuously stir the sample to ensure uniform temperature distribution and prevent

supercooling.

Record the temperature of the sample at regular intervals.

Observe the temperature readings. The temperature at which the sample begins to solidify

and the temperature remains constant for several readings is recorded as the freezing point.
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Density Determination (OECD Guideline 109 / ASTM
D1298)
The density of liquid substances can be determined using various methods outlined in OECD

Guideline 109. A common and straightforward method for petroleum products and related

substances is the hydrometer method, detailed in ASTM D1298.

Principle: A hydrometer, a weighted glass float, is placed in the liquid. It sinks to a depth that is

dependent on the density of the liquid. The density is read directly from the calibrated stem of

the hydrometer.

Apparatus:

Glass hydrometer with a scale covering the expected density range of dimethyltin
dineodecanoate.

Hydrometer cylinder of clear glass.

Calibrated thermometer.

Constant temperature bath (optional, but recommended for precision).

Procedure:

Bring the sample of dimethyltin dineodecanoate to a specified, constant temperature.

Transfer the sample to a clean hydrometer cylinder.

Gently lower the hydrometer into the sample and allow it to float freely, away from the walls

of the cylinder.

Once the hydrometer has settled and is stationary, read the density from the scale at the

point where the surface of the liquid meets the stem of the hydrometer.

Record the temperature of the sample.

If the measurement was not made at a standard reference temperature, corrections can be

applied using standard petroleum measurement tables.
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Flash Point Determination (ASTM D92)
The flash point of a volatile material is the lowest temperature at which its vapors will ignite for

a moment when an ignition source is passed over it. For high-boiling-point liquids like

dimethyltin dineodecanoate, the Cleveland Open Cup (COC) method (ASTM D92) is suitable.

Principle: The sample is heated in an open brass cup at a controlled rate. A small test flame is

passed horizontally across the center of the cup at specified temperature intervals. The flash

point is the lowest temperature at which the vapors of the substance flash.

Apparatus:

Cleveland Open Cup apparatus, consisting of a brass test cup, a heating plate, a test flame

applicator, and a thermometer.

Heat source.

Procedure:

Fill the Cleveland Open Cup with the dimethyltin dineodecanoate sample to the specified

filling mark.

Heat the sample at a controlled, steady rate. The rate of heating is reduced as the expected

flash point is approached.

At regular temperature intervals, pass the test flame across the top of the cup.

The temperature at which a distinct flash is observed across the surface of the liquid is

recorded as the flash point.

Barometric pressure should be recorded and a correction applied to the observed flash point

if necessary.

Signaling Pathways and Experimental Workflows
Dimethyltin dineodecanoate's primary functions as a PVC stabilizer and a polyurethane

catalyst are based on specific chemical interactions. The following diagrams, generated using

Graphviz (DOT language), illustrate these mechanisms.
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PVC Thermal Degradation and Stabilization Pathway
The thermal degradation of PVC is a chain reaction involving the release of hydrochloric acid

(HCl). Dimethyltin dineodecanoate acts as a stabilizer by neutralizing the released HCl and

replacing unstable chlorine atoms in the polymer chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1205294?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205294?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Standard Test Method for Density, Relative Density, or API Gravity of Crude Petroleum
and Liquid Petroleum Products by Hydrometer Method (ASTM D 1298) [pachemtech.eu]

2. precisionlubrication.com [precisionlubrication.com]

3. gcris.iyte.edu.tr [gcris.iyte.edu.tr]

4. ASTM D1298 (Density (API Gravity) by Hydrometer) – SPL [spllabs.com]

5. store.astm.org [store.astm.org]

6. oecd.org [oecd.org]

7. oecd.org [oecd.org]

8. The mechanism of action of PVC stabilizer - Knowledge [pvcchemical.com]

9. oecd.org [oecd.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Dimethyltin Dineodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205294#physicochemical-properties-of-dimethyltin-
dineodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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